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Compound of Interest

Compound Name: Ac-YVAD-CMK

Cat. No.: B10768236

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the target specificity of Ac-
YVAD-CMK, a widely utilized inhibitor in inflammation and cell death research. This document
details its mechanism of action, inhibitory profile, and key experimental applications, offering
valuable insights for researchers in immunology, oncology, and neurobiology.

Introduction

Ac-YVAD-CMK (N-Acetyl-L-tyrosyl-L-valyl-N'-[(1S)-3-chloro-1-(carboxymethyl)-2-oxopropyl]-L-
alaninamide) is a synthetic tetrapeptide that acts as a potent, irreversible inhibitor of caspase-1.
[1][2] Its design is based on the preferred cleavage sequence of caspase-1, Tyr-Val-Ala-Asp
(YVAD), found in its primary substrate, pro-interleukin-1f3 (pro-IL-1).[1][2] The chloromethyl
ketone (CMK) moiety forms a covalent bond with the active site cysteine of the enzyme,
leading to its irreversible inactivation.[3] Due to its high selectivity for caspase-1, Ac-YVAD-
CMK has become an indispensable tool for investigating the inflammasome signaling pathway,
pyroptosis, and the role of inflammatory caspases in various physiological and pathological
processes.

Mechanism of Action

Ac-YVAD-CMK functions as a suicide inhibitor. The YVAD tetrapeptide sequence directs the
inhibitor to the active site of caspase-1. Upon binding, the chloromethyl ketone group reacts
with the cysteine residue in the catalytic site of the enzyme, forming a stable thioether bond.
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This covalent modification permanently blocks the enzyme's catalytic activity, preventing it from
processing its downstream substrates.

Target Specificity: Quantitative Data

The specificity of a pharmacological inhibitor is paramount for the accurate interpretation of
experimental results. Ac-YVAD-CMK exhibits a high degree of selectivity for caspase-1 over
other caspases, particularly the apoptotic effector caspase-3. This selectivity is crucial for
dissecting the distinct roles of inflammatory and apoptotic caspases.

Inhibitory Constant

Target Enzyme (Ki) IC50 Reference(s)
i

Caspase-1 0.8nM - [1][4]

Caspase-3 >10,000 nM - (4]

Caspase-4 362 nM - [4]

Caspase-5 163 nM - [4]

TRAIL-induced
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Signaling Pathways and Experimental Workflows
The Canonical NLRP3 Inflammasome Pathway

Ac-YVAD-CMK is a cornerstone in the study of the inflammasome, a multiprotein complex that
activates caspase-1 in response to a variety of stimuli. The NLRP3 inflammasome is one of the
most well-characterized inflammasomes and its activation is a key event in the innate immune
response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b10768236?utm_src=pdf-body-img
https://www.benchchem.com/product/b10768236?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. glpbio.com [glpbio.com]
e 2.invivogen.com [invivogen.com]
o 3. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

e 4. Inhibition of Caspase-1-Like Activity by Ac-Tyr-Val-Ala-Asp-Chloromethyl Ketone Induces
Long-Lasting Neuroprotection in Cerebral Ischemia through Apoptosis Reduction and
Decrease of Proinflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]

o 5. Interleukin 1B3-converting Enzyme Related Proteases/Caspases Are Involved in TRAIL-
induced Apoptosis of Myeloma and Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Ac-YVAD-CMK: A Technical Guide to Target Specificity
and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768236#understanding-the-target-specificity-of-ac-
yvad-cmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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